Cas no 1822465-43-9 (Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate)

• Product Name: Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate
• CAS No: 1822465-43-9
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 6313099
• PubChem ID: 165883134
• Update Time: 2025-05-20

Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822465-43-9
• EN300-1927880
• methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate
• Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate

• Inchi： 1S/C9H9BrN2O4/c1-16-9(13)8(11)5-2-3-6(10)7(4-5)12(14)15/h2-4,8H,11H2,1H3
• InChI Key： ZFJNWHCDWXFMEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)OC)N

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate

Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate: A Comprehensive Overview

Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate, also known by its CAS number 1822465-43-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug design and as a building block in the synthesis of complex molecules. The structure of Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate consists of a methyl ester group attached to an amino-substituted acetate moiety, which is further connected to a bromo-nitro-substituted phenyl ring. This unique combination of functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting cancer and inflammatory diseases. The presence of the nitro group on the phenyl ring contributes to its strong electron-withdrawing properties, which can influence the compound's reactivity and pharmacokinetic profile. Similarly, the amino group introduces nucleophilic character, enabling it to participate in various condensation reactions that are crucial in organic synthesis.

The synthesis of Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate typically involves multi-step processes, often starting from readily available aromatic precursors. One common approach involves the nitration and bromination of aniline derivatives, followed by alkylation or acetylation steps to introduce the amino-acetate moiety. These reactions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in subsequent applications.

In terms of biological activity, Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate has shown promising results in preclinical studies. It has been evaluated for its anti-inflammatory properties, with findings suggesting that it may inhibit key enzymes involved in inflammation pathways. Additionally, its potential as an anticancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. These findings underscore its potential as a lead compound for drug discovery.

From an environmental perspective, understanding the fate and behavior of Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate in various ecosystems is crucial for assessing its ecological impact. Studies have indicated that this compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental persistence and toxicity.

In conclusion, Methyl 2-amino-2-(4-bromo-3-nitrophenyl)acetate (CAS No. 1822465-43-9) stands out as a valuable compound with multifaceted applications in organic synthesis and drug development. Its unique structural features and biological activity make it a subject of ongoing research interest. As advancements continue to emerge, this compound is poised to play an increasingly important role in addressing unmet medical needs.